Cas no 62063-68-7 (1,1':2',1''-Terphenyl, 4,4''-dinitro-3',4',5',6'-tetraphenyl-)

• Product Name: 1,1':2',1''-Terphenyl, 4,4''-dinitro-3',4',5',6'-tetraphenyl-
• CAS No: 62063-68-7
• MF: C₄₂H₂₈N₂O₄
• MW: 624.682730674744
• CID: 459305
• PubChem ID: 71390320
• Update Time: 2025-04-19

1,1':2',1''-Terphenyl, 4,4''-dinitro-3',4',5',6'-tetraphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,1':2',1''-Terphenyl, 4,4''-dinitro-3',4',5',6'-tetraphenyl-
• 1,2-bis(4-nitrophenyl)-3,4,5,6-tetraphenylbenzene
• 62063-68-7
• DTXSID50812231

• Inchi： 1S/C42H28N2O4/c45-43(46)35-25-21-33(22-26-35)41-39(31-17-9-3-10-18-31)37(29-13-5-1-6-14-29)38(30-15-7-2-8-16-30)40(32-19-11-4-12-20-32)42(41)34-23-27-36(28-24-34)44(47)48/h1-28H
• InChI Key： NMFIFWLVMJXTPC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C=1C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 624.20504
• Monoisotopic Mass: 624.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 48
• Rotatable Bond Count: 6
• Complexity: 933
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.3
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28